Cas no 62615-58-1 (Naphtho[1,2-b]thiophene, 3-(bromomethyl)-)
62615-58-1 structure
Product Name:Naphtho[1,2-b]thiophene, 3-(bromomethyl)-
CAS No:62615-58-1
MF:C13H9BrS
MW:277.179561376572
CID:438109
PubChem ID:12326967
Update Time:2025-04-19
Naphtho[1,2-b]thiophene, 3-(bromomethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Naphtho[1,2-b]thiophene, 3-(bromomethyl)-
- 3-(bromomethyl)benzo[g][1]benzothiole
- 62615-58-1
- 3-(BROMOMETHYL)NAPHTHO[1,2-B]THIOPHENE
- DTXSID80489753
-
- Inchi: 1S/C13H9BrS/c14-7-10-8-15-13-11-4-2-1-3-9(11)5-6-12(10)13/h1-6,8H,7H2
- InChI Key: GBJPCZLFBASZEL-UHFFFAOYSA-N
- SMILES: BrCC1=CSC2C3C=CC=CC=3C=CC=21
Computed Properties
- Exact Mass: 275.96087
- Monoisotopic Mass: 275.96083g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- PSA: 0
Naphtho[1,2-b]thiophene, 3-(bromomethyl)- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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